Cas no 50418-77-4 (Sulfoximine, S-methyl-S-(2,4,6-trimethylphenyl)-)

• Product Name: Sulfoximine, S-methyl-S-(2,4,6-trimethylphenyl)-
• CAS No: 50418-77-4
• MF: C₁₀H₁₅NOS
• MW: 197.297201395035
• CID: 4009359
• PubChem ID: 12173608
• Update Time: 2025-04-22

Sulfoximine, S-methyl-S-(2,4,6-trimethylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Sulfoximine, S-methyl-S-(2,4,6-trimethylphenyl)-
• 50418-77-4
• DTXSID701237548

• Inchi： 1S/C10H15NOS/c1-7-5-8(2)10(9(3)6-7)13(4,11)12/h5-6,11H,1-4H3
• InChI Key： NXGOERDLUITLLA-UHFFFAOYSA-N
• SMILES： S(C)(C1C(C)=CC(C)=CC=1C)(=N)=O

Computed Properties

• Exact Mass: 197.08743528Da
• Monoisotopic Mass: 197.08743528Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 49.3Ų